N-(4-bromo-2-chlorophenyl)-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(4-bromo-2-chlorophenyl)-2-[(4-methyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H13BrClN5OS/c1-23-15(10-3-2-6-19-8-10)21-22-16(23)25-9-14(24)20-13-5-4-11(17)7-12(13)18/h2-8H,9H2,1H3,(H,20,24)
• InChI Key: HOAZLQRLTZXFTB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)Br)Cl)C3=CN=CC=C3
• Molecular Formula: C16H13BrClN5OS
• Molecular Weight: 438.7 g/mol

Description

The compound belongs to a class of substances known for their diverse pharmaceutical activities. The interest in such compounds stems from their broad range of potential applications in medicinal chemistry, especially due to their structural complexity and biological relevance.

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions, where key functional groups are combined under specific conditions to form the desired product. For instance, derivatives of N-aryl-acetamide have been synthesized through the condensation of 4-phenyl-5-(pyridine-4-yl)-4H-1,2,4-triazole-3-thiol and 2-Chloro-N-(aryl)acetamide in the presence of anhydrous potassium carbonate (MahyavanshiJyotindra et al., 2011).

Scientific Research Applications

Synthesis of Heterocyclic Compounds

N-(4-bromo-2-chlorophenyl)-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide serves as a precursor in the synthesis of a range of heterocyclic compounds. For instance, Belskaya et al. (2011) explored the synthesis and oxidative cyclization of 3-amino-2-arylazo-5-tert-cycloalkylaminothiophenes, demonstrating the compound's utility in creating novel thieno[3,4-d]-1,2,3-triazoliumolates through reactions with α-halo ketones, 2-chloroacetonitrile, or 4-nitrobenzyl bromide and subsequent oxidation in the presence of metal acetates (Belskaya et al., 2011).

Antibacterial Activity

Another significant application is in the development of compounds with potential antibacterial properties. Singh et al. (2010) synthesized a series of related compounds and evaluated their antibacterial activity against various strains, indicating the potential of such compounds in contributing to new antibacterial agents (Singh et al., 2010).

Antimicrobial and Antitumor Activities

Furthermore, research by Fahim and Ismael (2019) into novel sulphonamide derivatives, starting from 2-bromo-N-(phenylsulfonyl)acetamide derivatives, revealed promising antimicrobial activity. Their study also included quantum calculations to correlate experimental findings with theoretical predictions, illustrating the multifaceted applications of such compounds in both medicinal chemistry and computational chemistry domains (Fahim & Ismael, 2019).

Structural and Spectroscopic Studies

The compound's role extends to structural and spectroscopic investigations, aiding in the understanding of molecular interactions and properties. For example, Savchenko et al. (2020) examined the intramolecular cyclization of related acetamides, contributing to the synthesis of pyridin-2(1H)-ones, which further underscores the versatility of such compounds in synthetic organic chemistry (Savchenko et al., 2020).